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Compound of Interest

Compound Name:
3,6-Difluoro-2-

methylbenzaldehyde

CAS No.: 1378525-21-3

Cat. No.: B2412279

Get Quote

Executive Summary
3,6-Difluoro-2-methylbenzaldehyde (CAS: 1378525-21-3) is a specialized fluorinated

intermediate utilized primarily in the synthesis of complex pharmaceutical scaffolds and

agrochemicals.[1][2][3] Its structural motif—an aldehyde flanked by a methyl group and a

fluorine atom, with a second fluorine at the meta position relative to the aldehyde—imparts

unique electronic and steric properties.[1] However, this substitution pattern also dictates

specific stability concerns, particularly regarding oxidation and nucleophilic susceptibility.[1]

This guide provides a rigorous, evidence-based protocol for the safe handling, storage, and

experimental application of this compound, moving beyond generic safety data to address the

specific chemical behaviors of poly-fluorinated benzaldehydes.

Chemical Identity & Physicochemical Profile[6][7][8]
[9][10][11][12][13]
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Property Specification

Chemical Name 3,6-Difluoro-2-methylbenzaldehyde

CAS Number 1378525-21-3

Molecular Formula C₈H₆F₂O

Molecular Weight 156.13 g/mol

SMILES Cc1c(F)ccc(F)c1C=O

Physical State
Liquid or Low-Melting Solid (varies by

purity/temp)

Solubility
Soluble in DCM, THF, Ethyl Acetate; limited

water solubility

Appearance Colorless to pale yellow liquid/solid

Structural Insight: The presence of fluorine atoms at positions 3 and 6 creates an electron-

deficient ring system.[1] The aldehyde group at position 1 is sterically crowded by the 2-methyl

and 6-fluoro substituents.[1] This "ortho-blocking" can retard some nucleophilic attacks but

does not eliminate the risk of air oxidation to the corresponding benzoic acid (3,6-difluoro-2-

methylbenzoic acid).[1]

Hazard Identification & Toxicology (GHS)
While specific toxicological data for this isomer is limited, its profile is derived from the

structure-activity relationship (SAR) of analogous fluorinated benzaldehydes (e.g., 2,6-

difluorobenzaldehyde).[1]

GHS Classification:

Skin Corrosion/Irritation: Category 2 (H315)[4][5]

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)
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Specific Risks:

Lachrymator Potential: Benzaldehydes with halogen substituents often exhibit lachrymatory

properties.[1] Handle only in a fume hood.

Sensitization: Potential skin sensitizer upon prolonged contact.[1]

Inhalation: Vapors may cause severe respiratory tract irritation due to the reactive aldehyde

moiety.[1]

Storage & Stability Protocols
The primary degradation pathway for 3,6-difluoro-2-methylbenzaldehyde is aerobic

oxidation.[1] The formation of the carboxylic acid impurity can disrupt stoichiometric

calculations in downstream synthesis (e.g., reductive aminations).

Storage Architecture[1]
Atmosphere: Must be stored under Inert Gas (Nitrogen or Argon).[1][6]

Temperature: Refrigerate at 2–8 °C.

Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation

and cap corrosion.[1]

Seal: Parafilm or electrical tape over the cap is recommended for long-term storage to

prevent oxygen ingress.[1]

Handling Workflow (DOT Diagram)

Receipt of Compound Visual Inspection
(Color/Precipitate)

Check for Acid
(1H NMR / TLC)If solids visible

Experimental Use
(Inert Atm)

Clear liquid

Purification
(Distillation/Column)

Acid > 5%

Acid < 5% Reseal & Store
(N2, 4°C)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cymitquimica.com/cas/245536-50-9/
https://cymitquimica.com/cas/245536-50-9/
https://cymitquimica.com/cas/245536-50-9/
https://www.benchchem.com/product/b2412279/docs?utm_src=pdf-body#technical-safety-handling-guide-3-6-difluoro-2-methylbenzaldehyde
https://cymitquimica.com/cas/245536-50-9/
https://cymitquimica.com/cas/245536-50-9/
https://pdf.benchchem.com/42/Technical_Support_Center_Synthesis_of_2_Methylbenzaldehyde_Derivatives.pdf
https://cymitquimica.com/cas/245536-50-9/
https://cymitquimica.com/cas/245536-50-9/
https://www.benchchem.com/product/b2412279/docs?utm_src=pdf-body-img#technical-safety-handling-guide-3-6-difluoro-2-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2412279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision logic for receiving and handling oxidation-sensitive benzaldehydes.

Experimental Handling & Synthesis
Transfer Protocol

Engineering Controls: Always manipulate the neat compound within a certified chemical

fume hood.

Syringe Technique: For liquid handling, use oven-dried glass syringes with stainless steel

needles.[1] Avoid plastic syringes if possible, as benzaldehydes can leach plasticizers over

time, though short contact is generally acceptable.[1]

Weighing: If the compound is solid (or frozen), weigh quickly into a tared flask and

immediately purge with nitrogen.

Reaction Setup (Causality & Rationale)
Solvent Selection: Use anhydrous solvents (DCM, THF) if the downstream reaction involves

moisture-sensitive reagents (e.g., reducing agents like NaBH(OAc)3).

Order of Addition: Add the aldehyde last or as a solution to the reaction mixture to minimize

exposure to air during the setup phase.

Quenching: Fluorinated benzaldehydes can form stable hydrates or hemiacetals.[1] Ensure

rigorous drying (MgSO4) during workup to recover the aldehyde form if the reaction is

incomplete.

Emergency Response & Waste Disposal
Exposure Response

Eye Contact: Immediately flush with water for 15 minutes.[1][5] Rationale: Fluorinated

organic compounds can be rapidly absorbed; immediate dilution is critical to prevent corneal

damage.[1]

Skin Contact: Wash with soap and water.[1][4][5][7] Do not use organic solvents

(ethanol/acetone) to wash skin, as this may increase transdermal absorption.
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Spill Cleanup: Absorb with vermiculite or sand.[1] Do not use combustible materials

(sawdust).

Emergency Logic (DOT Diagram)
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Figure 2: Triage workflow for personal exposure incidents.

Disposal
Dispose of as Halogenated Organic Waste. Do not mix with strong oxidizers or acids in the

waste stream.[1] Consult local EHS regulations regarding fluorinated compound disposal, as

incineration requires specific scrubbing for HF generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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